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Compound of Interest

Compound Name: Cibacron Brilliant Red 3B-A

Cat. No.: B098793

In-Depth Technical Guide: Cibacron Brilliant Red
3B-A

For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physicochemical Properties

Cibacron Brilliant Red 3B-A, also known as Reactive Red 4, is a monochlorotriazine reactive
dye. Its chemical structure and properties make it a valuable tool in various research
applications, including biochemical assays and wastewater treatment studies. The defining
characteristic of this dye is its ability to form covalent bonds with substrates containing hydroxyl
groups.

Molecular Formula and Weight

The fundamental molecular attributes of Cibacron Brilliant Red 3B-A are summarized below.
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Parameter Value Reference(s)
Molecular Formula C32H19CINsNa4O14Sa [1112][3]
Molecular Weight 995.21 g/mol [1][2][3]14]

Reactive Red 4, Procion
Synonyms ] [2]
Reactive Red 4

CAS Number 17681-50-4 [2]

Physical and Chemical Characteristics

Property Description Reference(s)
Dark purplish-red or maroon

Appearance [11[3]
powder.

Solubility Soluble in water. [1114]

Contains a monochlorotriazine
) group that covalently bonds
Reactive Group ) o [1]
with hydroxyl-containing

molecules.

Experimental Applications and Protocols

Cibacron Brilliant Red 3B-A is utilized in a range of experimental contexts. Its primary
applications are in the quantification of chitosan and as an inhibitor in enzyme kinetics studies.

Colorimetric Quantification of Chitosan

A widely cited application of Cibacron Brilliant Red 3B-A is in the spectrophotometric
determination of chitosan concentration in agueous solutions. The assay is based on the
electrostatic interaction between the anionic sulfonic groups of the dye and the protonated
amino groups of chitosan under acidic conditions, leading to a measurable color change.

Objective: To determine the concentration of chitosan in a solution using a colorimetric assay
with Cibacron Brilliant Red 3B-A.
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Materials:

¢ Cibacron Brilliant Red 3B-A (Reactive Red 4)

e Chitosan standards of known concentrations

e Glycine-HCI buffer (0.1 M, pH 3.2)

e Spectrophotometer

o 96-well plates or cuvettes

o Micropipettes

Procedure:

e Preparation of Reagents:

o Prepare a 0.1 M Glycine-HCI buffer and adjust the pH to 3.2.

o Prepare a stock solution of Cibacron Brilliant Red 3B-A in the Glycine-HCI buffer. A
typical concentration is 0.005 mM.

o Prepare a series of chitosan standard solutions with known concentrations (e.g., 0-80
mg/L) using the Glycine-HCI buffer as the diluent.

o Assay Procedure:

o To a 96-well plate or cuvette, add a specific volume of the chitosan sample or standard.

o Add the Cibacron Brilliant Red 3B-A solution. A common volume ratio is 5:1 of chitosan
solution to dye solution.

o Mix the solution thoroughly and allow it to incubate at room temperature.

o Measure the absorbance of the resulting complex at 575 nm using a spectrophotometer.
Use the Glycine-HCI buffer as a blank.

e Data Analysis:
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o Construct a standard curve by plotting the absorbance at 575 nm versus the concentration
of the chitosan standards.

o Determine the concentration of the unknown chitosan samples by interpolating their
absorbance values on the standard curve. The absorbance is linearly proportional to the
chitosan concentration within a certain range.[1]
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Reagent Preparation

Prepare Glycine-HCI Buffer (pH 3.2)

Prepare Dye Stock Solution Prepare Chitosan Standards

Assay Execution

Mix Chitosan Sample/Standard with Dye Solution

;

Incubate at Room Temperature

)

Measure Absorbance at 575 nm

Data Alvalysis

Plot Standard Curve

)

Determine Unknown Concentration
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Define Enzyme and Substrate

|

Optimize Assay Conditions
(pH, Temp, [Substrate])

N

Measure Baseline Enzyme Activity Measure Enzyme Activity with
(No Inhibitor) Varying [Inhibitor]

N

Perform Kinetic Studies
Calculate IC50 Value (Vary [Substrate] and [Inhibitor])

}

Generate Lineweaver-Burk Plot

i

Determine Inhibition Mechanism

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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